Cas no 1795471-43-0 ([3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone)

• Product Name: [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone
• CAS No: 1795471-43-0
• MF: C₁₇H₁₈ClNOS
• MW: 319.848922252655
• CID: 5369471
• Update Time: 2025-06-15

[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone

• Inchi： 1S/C17H18ClNOS/c18-15-8-6-13(7-9-15)14-4-1-2-10-19(12-14)17(20)16-5-3-11-21-16/h3,5-9,11,14H,1-2,4,10,12H2
• InChI Key： HYKWQXARBSUHPF-UHFFFAOYSA-N
• SMILES： C(N1CCCCC(C2=CC=C(Cl)C=C2)C1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 319.08
• Monoisotopic Mass: 319.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6A^2

Experimental Properties

• Density: 1.240±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 471.5±45.0 °C(Predicted)
• pka: -1.80±0.40(Predicted)

Additional information on [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone

Introduction to [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone (CAS No. 1795471-43-0)

[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number [1795471-43-0], belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone is characterized by the presence of a hexahydroazepine ring system substituted with a 4-chlorophenyl group and a thiophenyl methanone moiety. This particular arrangement of functional groups contributes to the compound's distinct chemical profile and potential biological interactions. The hexahydroazepine core is known for its ability to mimic certain natural products and bioactive molecules, while the 4-chlorophenyl group introduces a degree of electronic and steric modulation that can influence the compound's pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic and protein-protein interaction pathways relevant to human diseases. [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone has been investigated as a potential lead compound in this context, particularly for its interaction with enzymes involved in inflammation, pain, and neurodegenerative disorders. The compound's ability to modulate these pathways is attributed to its dual functionality, which allows it to engage with multiple targets simultaneously.

One of the most compelling aspects of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone is its structural similarity to known bioactive molecules. This similarity suggests that it may possess analogous biological effects, but with the potential for improved efficacy or reduced side effects. For instance, compounds with similar hexahydroazepine scaffolds have been explored for their anti-inflammatory and analgesic properties, while thiophene derivatives are well-documented for their role in various therapeutic applications.

Recent studies have begun to unravel the mechanistic basis of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone's biological activity. Using advanced computational methods such as molecular docking and dynamic simulations, researchers have been able to predict how this compound interacts with its target proteins. These studies have revealed that the compound can bind to specific pockets within enzymes, thereby inhibiting their activity or altering their conformation. Such interactions are critical for modulating biological processes at the molecular level.

The synthesis of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone presents both challenges and opportunities for chemists. The construction of the hexahydroazepine ring requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the 4-chlorophenyl and thiophenyl methanone groups necessitates careful selection of synthetic routes to avoid unwanted side products. Despite these challenges, recent advances in synthetic methodology have made it possible to produce this compound in multi gram quantities, facilitating further research and development.

In vitro studies have demonstrated that [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl]-2-thienylmethanone exhibits notable pharmacological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention. Moreover, preliminary data suggest that the compound may also interact with receptors involved in pain perception, potentially offering analgesic benefits.

The potential therapeutic applications of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yll]-2-thienylmethanone are broad and varied. Given its ability to modulate multiple biological pathways, this compound could be developed into a broad-spectrum therapeutic agent targeting conditions such as chronic pain syndromes, inflammatory diseases, and neurodegenerative disorders. Additionally, its unique structural features may make it a valuable scaffold for designing novel derivatives with enhanced pharmacological properties.

As research continues to uncover new insights into the biology of [3-(4-Chlorophenyl)hexahydro - 1H - azepin - 1 - yl ] - 2 - thi en ylmethano ne , it is likely that its potential will be further expanded. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide. The journey from discovery to clinical application is long and complex but holds immense promise for addressing unmet medical needs through innovative chemical solutions.